Cas no 123768-20-7 (2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-)

• Product Name: 2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-
• CAS No: 123768-20-7
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 104202
• PubChem ID: 14360336
• Update Time: 2025-04-18

2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-
• 2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-(9CI)
• 123768-20-7
• 4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one
• 2-Butanone, 4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-
• DB-269874

• Inchi： 1S/C12H15NOS/c1-9(14)7-8-12-13(2)10-5-3-4-6-11(10)15-12/h3-6,12H,7-8H2,1-2H3
• InChI Key： FILHMWACGQXXPN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C)C1CCC(C)=O

Computed Properties

• Exact Mass: 221.08755
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31